Cas no 2287279-53-0 (1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole)

• Product Name: 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole
• CAS No: 2287279-53-0
• MF: C₉H₈IN₃
• MW: 285.084393501282
• CID: 6083118
• PubChem ID: 165890785
• Update Time: 2025-05-21

1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749329
• 2287279-53-0
• 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole

• Inchi： 1S/C9H8IN3/c10-6-1-4-8-9(5-6)13(12-11-8)7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key： VUVTVOXMCJLSKR-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N(C1CC1)N=N2

Computed Properties

• Exact Mass: 284.97629g/mol
• Monoisotopic Mass: 284.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole

Recent Advances in the Study of 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole (CAS: 2287279-53-0)

1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole (CAS: 2287279-53-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique benzotriazole scaffold and cyclopropyl substituent, has demonstrated potential applications in drug discovery, particularly as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have focused on its role in facilitating cross-coupling reactions, enabling the efficient construction of complex molecular architectures.

A 2023 study published in the Journal of Medicinal Chemistry explored the utility of 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole as a key intermediate in the synthesis of kinase inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to derivatize the iodine moiety, yielding a library of compounds with promising activity against various cancer-associated kinases. Notably, the cyclopropyl group was found to enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

Further investigations have revealed the compound's potential in photopharmacology. A team at the University of Cambridge demonstrated that the benzotriazole core of 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole can serve as a photoswitchable pharmacophore, enabling light-controlled modulation of biological activity. This property opens new avenues for developing precision therapeutics with spatiotemporal control.

From a synthetic chemistry perspective, recent work has optimized the preparation of 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole, achieving higher yields and purity through improved cyclopropanation techniques and selective iodination protocols. These advancements have made the compound more accessible for medicinal chemistry programs, as reported in a 2024 Organic Process Research & Development publication.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that derivatives of 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), with the iodine atom serving as an ideal handle for linker attachment. This application could significantly expand the compound's utility in drug discovery.

As the understanding of 1-cyclopropyl-6-iodo-1H-1,2,3-benzotriazole continues to evolve, its role in medicinal chemistry appears increasingly promising. Future research directions likely include further exploration of its photochemical properties, expansion of its applications in fragment-based drug discovery, and investigation of its potential in radiopharmaceutical development through isotopic exchange of the iodine moiety.